5-(4-(tert-butyl)phenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 2-(4-tert-butylphenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H24N2O5/c1-13-6-11-17(30-13)21(27)19-20(15-7-9-16(10-8-15)24(3,4)5)26(23(29)22(19)28)18-12-14(2)31-25-18/h6-12,20,28H,1-5H3
• InChI Key: HGVPMZLIOQWIRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)C(C)(C)C)C4=NOC(=C4)C)O
• Molecular Formula: C24H24N2O5
• Molecular Weight: 420.5 g/mol

Description

5-(4-(tert-butyl)phenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C24H24N2O5 and its molecular weight is 420.465. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pyrazoles

Research on the synthesis of pyrazoles featuring functionalized side chains offers insight into methodologies that could be applicable to the synthesis and modification of the specified compound. Pyrazoles with various alkyl and aryl substituents, including tert-butyl groups, have been synthesized through coupling and nucleophilic substitution reactions. These processes highlight the versatility of pyrazole derivatives in organic synthesis, potentially applicable to the compound for the development of ligands and materials with specific properties (Grotjahn et al., 2002).

Fluorescence Emitters

Derivatives of 2-phenylbenzoxazole, especially those with tert-butyl substituents, have been studied for their fluorescence emission properties. The introduction of bulky tert-butyl groups has been shown to affect molecular separation and planarity, significantly influencing the optical properties. This research demonstrates the potential of structurally similar compounds in photoluminescent materials, suggesting possible applications of the specified compound in the development of new materials for optical and electronic devices (Bremond et al., 2020).

Hydrogen Bonding Studies

Studies on hydrogen-bonded molecular dimers of pyrazole compounds, including those with tert-butyl groups, provide insights into the intermolecular interactions that could be relevant to the specified compound. These interactions are crucial for understanding the compound's behavior in solid states and solutions, which is vital for its application in crystal engineering and the design of molecular materials (Abonía et al., 2007).

Ligand Development for Metal Complexes

The development of ligands for metal complexes using pyrazole derivatives, including those with tert-butyl and phenyl groups, highlights the potential of similar compounds in coordination chemistry. These ligands have been utilized in creating complexes with specific properties, such as catalytic activity or luminescence. This suggests possible research applications of the specified compound in developing new metal complexes for catalysis, materials science, and other areas (Tang et al., 2002).